Cas no 63394-09-2 (2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol)

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol structure
63394-09-2 structure
Product Name:2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
CAS No:63394-09-2
MF:C7H4Br4O
MW:423.722059249878
CID:426692
PubChem ID:13230768
Update Time:2025-04-19

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dibromo-4-(dibromomethyl)-
    • 2,6-dibromo-4-(dibromomethyl)phenol
    • 2,?6-?Dibromo-?4-?(dibromomethyl)phenol
    • 63394-09-2
    • DTXSID20530470
    • SCHEMBL11801123
    • 2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
    • Inchi: 1S/C7H4Br4O/c8-4-1-3(7(10)11)2-5(9)6(4)12/h1-2,7,12H
    • InChI Key: HREGPHNNKBDOSE-UHFFFAOYSA-N
    • SMILES: BrC(C1C=C(C(=C(C=1)Br)O)Br)Br

Computed Properties

  • Exact Mass: 419.69942
  • Monoisotopic Mass: 419.69957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D488520-50mg
2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
63394-09-2
50mg
$ 155.00 2023-04-14
TRC
D488520-250mg
2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
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250mg
$ 718.00 2023-04-14
TRC
D488520-500mg
2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
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$ 1217.00 2023-04-14
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